Cas no 1261964-29-7 (2-Chloro-5-(3-chloro-5-methylphenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(3-chloro-5-methylphenyl)isonicotinic acid
• CAS No: 1261964-29-7
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• CID: 2766399
• PubChem ID: 53223489
• Update Time: 2025-04-21

2-Chloro-5-(3-chloro-5-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261964-29-7
• 2-Chloro-5-(3-chloro-5-methylphenyl)isonicotinic acid, 95%
• MFCD18317620
• 2-CHLORO-5-(3-CHLORO-5-METHYLPHENYL)ISONICOTINIC ACID
• DTXSID70687640
• 2-Chloro-5-(3-chloro-5-methylphenyl)isonicotinic acid

• Inchi： 1S/C13H9Cl2NO2/c1-7-2-8(4-9(14)3-7)11-6-16-12(15)5-10(11)13(17)18/h2-6H,1H3,(H,17,18)
• InChI Key： INZNWCIEKXKVTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=NC(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 281.001
• Monoisotopic Mass: 281.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 4